2,4-dichloro-5-iodo-1,3-thiazole

• CAS No.: 2680537-38-4
• Molecular Formula: C3Cl2INS
• Molecular Weight: 279.9

Description

2,4-Dichloro-5-iodo-1,3-thiazole is a halogenated heterocyclic compound featuring a thiazole core substituted with chlorine atoms at positions 2 and 4 and an iodine atom at position 3. Thiazoles are sulfur- and nitrogen-containing five-membered aromatic rings, and halogenation at specific positions significantly influences their electronic, steric, and bioactive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dichloro-5-iodo-1,3-thiazole typically involves the halogenation of thiazole derivatives. One common method includes the reaction of 2,4-dichlorothiazole with iodine in the presence of a suitable oxidizing agent. The reaction is usually carried out under controlled temperature and pressure conditions to ensure the selective iodination at the 5-position of the thiazole ring .

Industrial Production Methods

Industrial production of 2,4-dichloro-5-iodo-1,3-thiazole may involve large-scale halogenation processes using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to higher yields and purity of the final product. The use of advanced purification techniques, such as recrystallization and chromatography, further enhances the quality of the compound .

Chemical Reactions Analysis

Types of Reactions

2,4-Dichloro-5-iodo-1,3-thiazole undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be replaced by other nucleophiles, leading to the formation of diverse derivatives.

Oxidation and Reduction: The thiazole ring can undergo oxidation and reduction reactions, altering its electronic properties and reactivity.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki and Heck reactions, to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and alkoxides. These reactions are typically carried out in polar solvents under mild conditions.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride are commonly used.

Coupling Reactions: Palladium catalysts and bases like potassium carbonate are often employed in these reactions.

Major Products Formed

The major products formed from these reactions include various substituted thiazole derivatives, which can exhibit different chemical and biological properties depending on the nature of the substituents .

Scientific Research Applications

2,4-Dichloro-5-iodo-1,3-thiazole has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly those targeting bacterial and fungal infections.

Material Science: It is utilized in the design of novel materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2,4-dichloro-5-iodo-1,3-thiazole involves its interaction with various molecular targets. In medicinal applications, the compound can inhibit the activity of certain enzymes or disrupt cellular processes by binding to specific proteins. The exact pathways and targets depend on the specific application and the nature of the substituents on the thiazole ring .

Comparison with Similar Compounds

Key Observations :

• Halogen Effects : The iodine atom in the target compound offers greater polarizability and van der Waals interactions compared to chlorine or methyl groups in analogues, which may enhance binding to hydrophobic enzyme pockets .
• Steric Considerations : Bulky substituents (e.g., diphenyl in 5-chloro-2,4-diphenylthiazole) reduce conformational flexibility but improve target specificity, whereas smaller halogens (Cl) favor synthetic accessibility .

Antimicrobial Activity

• 2-Hydrazinyl-4-substituted-1,3-thiazoles : Exhibit anti-Candida activity (MIC: 2–8 µg/mL) due to enhanced enzyme binding via C2-hydrazine and C4-aryl groups .
• 5-Chloro-2,4-diphenylthiazole : Moderate Gram-positive antibacterial activity (MIC: 16–32 µg/mL), attributed to phenyl group hydrophobicity .
• Target Compound : Predicted to show superior antifungal activity due to iodine’s electronegativity and membrane permeability, though untested in current literature.

Enzyme Binding and Selectivity

• 2-Hydrazinyl derivatives: Exhibit improved binding to fungal CYP51 (ΔG = −8.9 kcal/mol) compared to non-hydrazine analogues (ΔG = −7.2 kcal/mol) .
• Diphenyl-substituted thiazoles : Steric bulk reduces off-target interactions but limits solubility .